ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate

• IUPAC Name: ethyl 2-[2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C16H18N2O3S/c1-4-21-14(19)8-12-9-22-16(17-12)18-15(20)13-6-5-10(2)7-11(13)3/h5-7,9H,4,8H2,1-3H3,(H,17,18,20)
• InChI Key: ONAKBXIIQSVVCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=C(C=C(C=C2)C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

Ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate, also known as DMBA-ET, is a chemical compound that has been widely used in scientific research. It is a thiazole derivative that has been shown to have significant biological activity, particularly in the field of cancer research.

Scientific Research Applications

Ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate has been studied for its anti-inflammatory and antioxidant properties.

Mechanism of Action

The exact mechanism of action of ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate is not fully understood. However, it has been suggested that ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate may inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate may also induce apoptosis in cancer cells by activating certain pathways within the cell.
Biochemical and Physiological Effects: ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease the levels of certain inflammatory markers in the body, such as TNF-alpha and IL-6. ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate has also been shown to increase the activity of certain antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

Ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate is also highly soluble in organic solvents, making it easy to work with in the lab. However, one limitation of ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate is that it can be toxic in high doses, so care must be taken when handling the compound.

Future Directions

There are several future directions for research on ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate. One area of interest is the development of new analogs of ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate that may have improved anti-cancer properties. Another area of interest is the study of the mechanisms of action of ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate in more detail, which may lead to the development of new cancer therapies. Finally, the use of ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate in combination with other anti-cancer drugs is an area of active research, as it may lead to improved treatment outcomes.
In conclusion, ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate is a thiazole derivative that has significant biological activity, particularly in the field of cancer research. Its anti-cancer properties, as well as its anti-inflammatory and antioxidant properties, make it a promising compound for further research. While ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate has several advantages for use in lab experiments, care must be taken when handling the compound due to its potential toxicity. Future research on ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate may lead to the development of new cancer therapies and improved treatment outcomes.

Synthesis Methods

Ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate can be synthesized using a variety of methods, including the reaction of 2,4-dimethylbenzoyl chloride with 2-aminothiazole, followed by reaction with ethyl acetate. Another method involves the reaction of 2,4-dimethylbenzoyl isothiocyanate with 2-aminothiazole, followed by reaction with ethyl acetate. Both methods have been shown to produce ethyl {2-[(2,4-dimethylbenzoyl)amino]-1,3-thiazol-4-yl}acetate in high yields.